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Compound of Interest

Compound Name:
9-(3,5-Diphenylphenyl)-10-

bromoanthracene

Cat. No.: B1289989 Get Quote

In-depth Technical Guide: 9-(3,5-
Diphenylphenyl)-10-bromoanthracene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, IUPAC

name, properties, and a proposed synthesis protocol for 9-(3,5-Diphenylphenyl)-10-
bromoanthracene. This molecule is of interest in the field of organic electronics, particularly

for applications in Organic Light-Emitting Diodes (OLEDs).

Chemical Structure and IUPAC Name
The molecule consists of a central anthracene core substituted at the 9-position with a 3,5-

diphenylphenyl group and at the 10-position with a bromine atom.

IUPAC Name: 9-bromo-10-(3,5-diphenylphenyl)anthracene[1]

Synonyms: 9-(3,5-Diphenylphenyl)-10-broMoanthracene; 9-Bromo-10-[1,1′:3′,1”-

terphenyl]-5′-ylanthracene

CAS Number: 474688-74-9

Chemical Structure Diagram
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Reactants

Suzuki Coupling Reaction Product

9,10-Dibromoanthracene

Pd Catalyst (e.g., Pd(PPh₃)₄)

(3,5-Diphenylphenyl)boronic Acid

9-(3,5-Diphenylphenyl)-10-bromoanthracene

Base (e.g., K₂CO₃)

Solvent (e.g., Toluene/Ethanol/Water)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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